(Z)-2-(4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)benzoic acid

• IUPAC Name: 2-[4-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoylamino]benzoic acid
• InChI: InChI=1S/C22H20N2O5S2/c1-29-15-10-8-14(9-11-15)13-18-20(26)24(22(30)31-18)12-4-7-19(25)23-17-6-3-2-5-16(17)21(27)28/h2-3,5-6,8-11,13H,4,7,12H2,1H3,(H,23,25)(H,27,28)/b18-13-
• InChI Key: AGGLAQXCYIWOSQ-AQTBWJFISA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=CC=C3C(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C22H20N2O5S2
• Molecular Weight: 456.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups such as a methoxybenzylidene group, a thioxothiazolidinone group, a butanamido group, and a benzoic acid group.

Scientific Research Applications

Antimicrobial and Anticancer Evaluation

A study by Deep et al. (2016) synthesized a novel series of 4-thiazolidinone derivatives and evaluated their in vitro antimicrobial and anticancer potentials. Among these, a derivative was identified as the most active antimicrobial agent, and another as the most active anticancer agent. QSAR studies emphasized the significance of topological and electronic parameters in describing the antimicrobial activity of synthesized compounds (Deep et al., 2016).

PansareDattatraya and Devan (2015) reported the synthesis of (Z)-2-((5-(4-hydroxybenzylidene)-4-oxo-4,5-dihydrothiazol-2-yl)amino) acid and its derivatives. These compounds were evaluated for their antimicrobial activity against gram-positive and gram-negative bacteria, showing good to moderate activity compatible with standard drugs (PansareDattatraya & Devan, 2015).

Havrylyuk et al. (2010) performed antitumor screening of several novel 4-thiazolidinones with benzothiazole moiety, revealing anticancer activity on various cancer cell lines. Two compounds were identified as particularly active, highlighting the potential for Type II photosensitizers in photodynamic therapy for cancer treatment (Havrylyuk et al., 2010).

Structural and Supramolecular Studies

Delgado et al. (2005) explored the supramolecular structures of four (Z)-5-arylmethylene-2-thioxothiazolidin-4-ones, revealing insights into hydrogen-bonded dimers, chains of rings, and sheet formations. This structural information could be crucial for understanding the chemical behavior and potential applications of these compounds (Delgado et al., 2005).